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Compound of Interest

Compound Name: Montelukast sulfoxide

Cat. No.: B3060910 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides comprehensive guidance on the necessary

personal protective equipment (PPE), operational procedures, and disposal plans for

Montelukast sulfoxide.

Montelukast sulfoxide is a metabolite of Montelukast and is classified as causing skin

irritation, serious eye irritation, and potential respiratory irritation.[1] While the toxicological

properties have not been thoroughly investigated, it may be harmful by inhalation, ingestion, or

skin absorption.[1]

Hazard Identification and Classification
Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation, Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye Irritation, Category 2 H319: Causes serious eye irritation

Specific Target Organ Toxicity (single exposure),

Category 3
H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
A crucial aspect of handling Montelukast sulfoxide is the correct use of Personal Protective

Equipment to minimize exposure.[2] The following table summarizes the required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety glasses with side-

shields or goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3] A

face shield may be necessary

for splash hazards.

Skin
Compatible chemical-resistant

gloves

Gloves must be inspected prior

to use.[3] The selected gloves

should satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[3]

Body
Protective clothing/Laboratory

coat

Wear fire/flame resistant and

impervious clothing.[3] Ensure

it is long-sleeved and fully

buttoned.

Respiratory NIOSH-approved respirator

To be used as a backup to

local exhaust ventilation or

other engineering controls.[3] If

a respirator is the sole means

of protection, a full-face

supplied air respirator is

required.[3]

Operational and Disposal Plans
Proper operational procedures and disposal methods are critical for laboratory safety and

environmental protection.

Handling and Storage
Engineering Controls: Use process enclosures, local exhaust ventilation, or other

engineering controls to maintain airborne levels below recommended exposure limits.[1] A

laboratory fume hood is recommended.[3]
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General Handling: Avoid contact with skin, eyes, and clothing.[3][4] Do not breathe dust,

fume, gas, mist, vapors, or spray.[1] Wash hands thoroughly after handling.[1][3] Facilities

should be equipped with an eyewash station and a safety shower.[1][4]

Storage: Keep containers tightly closed in a dry and well-ventilated place.[3] Store at a

refrigerated temperature of 2-8°C.[5]

Spill Management
In the event of a spill, follow these procedures:

Evacuate unnecessary personnel from the area.

Wear appropriate PPE, including a NIOSH-approved respirator, chemical-resistant gloves,

and safety goggles.[1]

Avoid raising dust.

Contain the spill and collect the material using an inert absorbent material (e.g., sand, earth).

[1][6]

Transfer the collected material to a suitable, closed chemical waste container for disposal.[1]

Clean the spill area thoroughly to remove any residual contamination.[3]

Disposal Plan
Dispose of Montelukast sulfoxide and any contaminated materials in accordance with local,

state, and federal regulations.[1] For unused or expired medicine, drug take-back programs are

the preferred disposal method.[7] If a take-back program is not available, the following steps

can be taken for disposal in household trash:

Remove the substance from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[8]

Place the mixture in a sealed container like a plastic bag.[8]
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Dispose of the sealed container in the household trash.[8]

Remove or scratch out all personal information from the original packaging before recycling

or discarding it.[7][8]

First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[1]

Remove contact lenses if present and easy to

do so.[1] Seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected skin with soap

and plenty of water for at least 15 minutes.[1]

Remove contaminated clothing and wash it

before reuse.[1] Get medical attention if irritation

develops or persists.[1][3]

Inhalation

Remove the person to fresh air.[1] If breathing is

difficult or has stopped, provide artificial

respiration or oxygen by trained personnel.[1]

Seek immediate medical attention.[1]

Ingestion

Wash out the mouth with water, provided the

person is conscious.[1] Do NOT induce vomiting

unless directed by medical personnel.[1] Never

give anything by mouth to an unconscious

person.[1][3] Seek medical attention.[1]

Experimental Workflow for Handling Montelukast
Sulfoxide
The following diagram outlines the standard workflow for handling Montelukast sulfoxide in a

laboratory setting, emphasizing safety at each step.
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Caption: Workflow for Safe Handling of Montelukast Sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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